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The table below summarizes the key biochemical potency data for WH-4-023 from commercial supplier

specifications and a primary research article [1] [2] [3].

Target Reported IC₅₀ (nM)
Experimental
Context

Source Type

Lck 2 Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [2] [3]

Src 6 Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [2] [3]

SIK1 10 Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [3]

SIK2 22 Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [3]

SIK3 60 Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [3]

p38α >600 (>>300-fold
selectivity)

Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [2]

KDR >600 (>>300-fold
selectivity)

Cell-free kinase
assay

Commercial/Research Compound Supplier
[1] [2]
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Research Application and Proposed Mechanism

One recent preprint study used WH-4-023 in a high-content screen on human cardiac fibroblasts. The study

found that WH-4-023 reduced actin-myosin stress fiber formation in a context mimicking profibrotic

signaling (TGFβ stimulation) [4].

The researchers used a logic-based mechanistic machine learning model (LogiMML) to analyze the data.

The model predicted that the anti-fibrotic effect of Src inhibition by WH-4-023 is partially mediated through

the PI3K signaling pathway. This prediction was subsequently validated experimentally, showing that PI3K

inhibition also reduces stress fiber formation and procollagen I production [4].

The following diagram illustrates this predicted and validated signaling relationship in the context of cardiac

fibroblast activation:
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Examples of Cell-Based Assay Protocols
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The search results provide glimpses into experimental protocols used to characterize WH-4-023.

In Vitro Kinase Assay (Lck): One described assay involves the ATP-dependent phosphorylation of a
biotinylated peptide substrate by the Lck kinase domain. The reaction is performed in HEPES buffer

with MgCl₂, MnCl₂, and DTT. Phosphorylation is detected using a time-resolved fluorescence
resonance energy transfer (TR-FRET) readout with europium-labeled anti-phosphotyrosine antibody

and streptavidin-allophycocyanin [2] [5].
Cell-Based Phenotypic Screening: In the cardiac fibrosis study, human cardiac fibroblasts were

treated with WH-4-023 across a range of doses in the presence of cytokines like TGFβ. Key fibrotic
phenotypes, including procollagen I, α-smooth muscle actin (αSMA), and F-actin, were quantified

using high-content microscopy and image analysis with a custom CellProfiler pipeline [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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